Cas no 1353988-74-5 (Ethyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester)

• Product Name: Ethyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• CAS No: 1353988-74-5
• MF: C₁₅H₃₀N₂O₃
• MW: 286.410304546356
• CID: 2163579
• Update Time: 2025-10-30

Ethyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• (1R,4R)-Ethyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester
• tert-Butyl ethyl(4-((2-hydroxyethyl)amino)cyclohexyl)carbamate
• AM95004
• AM101948
• ethyl [4-(2-hydroxyethylamino)cyclohexyl]carbamic acid tert-butyl ester
• (1R,4R)-ethyl-[4-(2-hydroxyethylamino)cyclohexyl]carbamic acid tert-butyl ester
• 2-Methyl-2-propanyl ethyl{trans-4-[(2-hydroxyethyl)amino

• Inchi： 1S/C15H30N2O3/c1-5-17(14(19)20-15(2,3)4)13-8-6-12(7-9-13)16-10-11-18/h12-13,16,18H,5-11H2,1-4H3
• InChI Key： GWSDVDIEKVCTQD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(CC)C1CCC(CC1)NCCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 294
• Topological Polar Surface Area: 61.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on Ethyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester

Ethyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester (CAS No. 1353988-74-5): A Comprehensive Overview

Ethyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester, identified by the CAS number 1353988-74-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules known for their potential applications in medicinal chemistry, particularly in the synthesis of bioactive agents and intermediates. The unique structural features of this molecule, including its cyclohexyl backbone and functionalized amine group, make it a valuable candidate for further exploration in various chemical and biological contexts.

The structure of Ethyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester consists of a cyclohexane ring substituted with an amine group that is further modified by a hydroxy-ethyl chain. This configuration imparts both steric and electronic properties that are highly relevant for its interactions with biological targets. The presence of the hydroxy-ethylamino moiety suggests potential for hydrogen bonding, which is a critical factor in the design of molecules that interact with proteins or other biomolecules. Additionally, the ester functionality at the end of the molecule provides a site for further chemical modification, allowing for the synthesis of more complex derivatives.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The cyclohexyl ring in Ethyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester offers a favorable balance between rigidity and flexibility, making it an attractive motif for designing molecules with improved pharmacokinetic properties. This feature is particularly important in the context of oral drugs, where bioavailability and metabolic stability are crucial considerations.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The amine group can be readily modified through various chemical reactions, such as acylation or alkylation, to introduce additional functionalities or to link this molecule to other pharmacologically active components. This versatility makes it a valuable building block for medicinal chemists working on the development of new therapeutic agents.

Recent advancements in computational chemistry have also highlighted the significance of Ethyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester as a starting point for virtual screening and drug design. Molecular modeling studies have demonstrated that this compound can interact with various biological targets through multiple binding modes, suggesting its potential as a lead compound or as part of a library designed for high-throughput screening.

The hydroxy-ethylamino substituent is particularly noteworthy due to its ability to form hydrogen bonds with polar residues in proteins. This feature is often exploited in drug design to enhance binding affinity and selectivity. In addition, the cyclohexyl ring can adopt different conformations, which can influence how the molecule interacts with its target. These conformational dynamics are areas of active research and may provide insights into how best to optimize this compound for specific applications.

Another important consideration in the development of new drugs is their metabolic stability. The ester group in Ethyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester is susceptible to hydrolysis, which could affect its half-life and bioavailability. However, this property can also be leveraged to design prodrugs that release active compounds under specific physiological conditions. Such strategies are becoming increasingly popular in drug development as they offer ways to improve therapeutic efficacy while minimizing side effects.

The pharmaceutical industry has shown considerable interest in developing drugs based on cycloalkylamine scaffolds due to their favorable pharmacokinetic profiles and low toxicity. Ethyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester fits well within this category and has been explored in several preclinical studies as a potential therapeutic agent. While these studies are still in early stages, they have provided valuable insights into its biological activity and potential therapeutic applications.

One particularly promising area of research involves using Ethyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, including cell growth, differentiation, and signal transduction. Inhibiting these enzymes has become a major focus in oncology research, and several kinase inhibitors have already been approved for clinical use. The unique structural features of this compound make it an interesting candidate for developing new kinase inhibitors with improved selectivity and efficacy.

Furthermore, the compound's ability to undergo further chemical modifications makes it suitable for use in combinatorial chemistry approaches. By systematically varying different functional groups on this scaffold, researchers can generate libraries of compounds with diverse properties. These libraries can then be screened against various biological targets to identify novel lead compounds for drug development.

The role of computational methods in optimizing drug candidates cannot be overstated. Advanced computational techniques such as molecular dynamics simulations and quantum mechanical calculations have been used to study the interactions between Ethyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester and its potential targets. These studies have provided valuable insights into how best to modify this molecule to improve its binding affinity and selectivity.

In conclusion, Ethyl-[4-(2-hydroxy-ethylamino)-cyclohexyl]-carbamic acid tert-butyl ester (CAS No. 1353988-74-5) is a versatile compound with significant potential applications in pharmaceutical chemistry and drug development. Its unique structural features make it an attractive candidate for designing bioactive molecules with improved pharmacokinetic properties and enhanced biological activity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.